Cas no 1219971-94-4 (4-(2-Chloro-4,6-dimethylphenoxy)methyl-piperidine hydrochloride)

• Product Name: 4-(2-Chloro-4,6-dimethylphenoxy)methyl-piperidine hydrochloride
• CAS No: 1219971-94-4
• MF: C₁₄H₂₁Cl₂NO
• MW: 290.228642225266
• CID: 4687386
• Update Time: 2025-05-24

4-(2-Chloro-4,6-dimethylphenoxy)methyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-CHLORO-4,6-DIMETHYLPHENOXY)METHYL]-PIPERIDINE HYDROCHLORIDE
• 4-((2-Chloro-4,6-dimethylphenoxy)methyl)piperidine hydrochloride
• 4-(2-chloro-4,6-dimethylphenoxymethyl)piperidine hydrochloride
• 4-(2-Chloro-4,6-dimethylphenoxy)methyl-piperidine hydrochloride

• Inchi： 1S/C14H20ClNO.ClH/c1-10-7-11(2)14(13(15)8-10)17-9-12-3-5-16-6-4-12;/h7-8,12,16H,3-6,9H2,1-2H3;1H
• InChI Key： FGGDSMBMVRSHPE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2-Chloro-4,6-dimethylphenoxy)methyl-piperidine hydrochloride

4-(2-Chloro-4,6-Dimethylphenoxy)Methyl-Piperidine Hydrochloride: A Comprehensive Overview

4-(2-Chloro-4,6-Dimethylphenoxy)Methyl-Piperidine Hydrochloride, also known by its CAS number CAS 1219971-94-4, is a complex organic compound with significant applications in various fields. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a phenoxy group substituted with chlorine and methyl groups. The hydrochloride form indicates that it exists as the salt of the hydrochloric acid, which is commonly used in pharmaceutical and chemical industries for stability and solubility purposes.

The structure of this compound is intriguing, with the piperidine ring serving as the central framework. The phenoxy group attached to the piperidine is substituted at positions 2, 4, and 6 with chlorine and methyl groups. This substitution pattern not only influences the physical properties of the compound but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic profiles, making this compound a valuable tool in drug design.

From a synthetic perspective, the preparation of 4-(2-Chloro-4,6-Dimethylphenoxy)Methyl-Piperidine Hydrochloride involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the phenoxy group through nucleophilic aromatic substitution or other coupling reactions. The piperidine ring is then introduced via alkylation or cyclization reactions, followed by acidification to obtain the hydrochloride salt. These methods have been optimized over time to ensure high yields and purity.

In terms of pharmacology, this compound has shown promising results in preclinical studies. It exhibits moderate to high bioavailability when administered orally, which is advantageous for drug delivery. Recent research has focused on its potential as a modulator of ion channels and receptors, particularly in neuronal systems. Studies using advanced techniques such as electrophysiology and molecular modeling have provided insights into its mechanism of action at the molecular level.

The application of CAS 1219971-94-4 extends beyond pharmacology into materials science. Its unique structure makes it a candidate for use in polymer synthesis and as an additive in industrial formulations. Researchers are exploring its ability to enhance the mechanical properties of polymers without compromising their thermal stability.

From an environmental standpoint, understanding the fate and transport of this compound is critical. Recent eco-toxicological studies have assessed its potential impact on aquatic ecosystems. These studies employ state-of-the-art analytical techniques to determine degradation pathways and bioaccumulation potential.

In conclusion, 4-(2-Chloro-4,6-Dimethylphenoxy)Methyl-Piperidine Hydrochloride (CAS 1219971-94-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further research in drug discovery and materials science. As our understanding of its properties deepens through cutting-edge research methodologies, this compound continues to be a focal point for innovation.